Cas no 2219353-59-8 ((1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans)

• Product Name: (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans
• CAS No: 2219353-59-8
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6052335
• PubChem ID: 54594720
• Update Time: 2025-10-24

(1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans
• Cyclohexanol, 4-amino-4-(trifluoromethyl)-, cis-
• KQKIDMRQJDABPF-UHFFFAOYSA-N
• 1334146-32-5
• 4-amino-4-(trifluoromethyl)cyclohexan-1-ol
• 2219353-59-8
• CS-0058287
• EN300-1707018
• CYclohexanol,4-amino-4-(trifluoromethyl)-
• (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol
• CYclohexanol, 4-amino-4-(trifluoromethyl)-
• AKOS023166155
• SCHEMBL17838270
• EN300-82572

• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(11)3-1-5(12)2-4-6/h5,12H,1-4,11H2/t5-,6-
• InChI Key： KQKIDMRQJDABPF-IZLXSQMJSA-N
• SMILES： [C@@H]1(O)CC[C@](N)(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 195.3±40.0 °C(Predicted)
• pka: 14.69±0.40(Predicted)

Additional information on (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans

Introduction to (1s,4s)-4-Amino-4-(trifluoromethyl)cyclohexan-1-ol, trans (CAS No. 2219353-59-8)

(1s,4s)-4-Amino-4-(trifluoromethyl)cyclohexan-1-ol, trans (CAS No. 2219353-59-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a cyclohexane ring with an amino and trifluoromethyl group, as well as a hydroxyl group in the trans configuration. These properties make it a valuable intermediate and potential lead compound for various applications.

The cyclohexane ring in (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans provides a rigid and stable framework, which can enhance the compound's pharmacokinetic properties. The presence of the amino group offers opportunities for further functionalization and conjugation with other molecules, while the trifluoromethyl group imparts unique electronic and steric effects that can influence the compound's biological activity. The hydroxyl group in the trans configuration adds to the compound's polarity and solubility, making it more amenable to biological systems.

Recent studies have highlighted the potential of (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. The researchers found that the trifluoromethyl group plays a crucial role in enhancing the compound's potency and selectivity.

In another study published in Bioorganic & Medicinal Chemistry Letters, (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans was evaluated for its potential as an antiviral agent. The results showed that the compound effectively inhibited viral replication by interfering with viral protein synthesis. The amino group was identified as a key functional group responsible for this activity, suggesting that further modifications could enhance its antiviral efficacy.

The versatility of (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans extends beyond its direct biological activities. It serves as an excellent starting material for the synthesis of more complex molecules with diverse therapeutic applications. For example, researchers at a leading pharmaceutical company have used this compound as a building block to develop novel inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

The synthesis of (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans has been optimized to achieve high yields and purity levels. A recent publication in The Journal of Organic Chemistry described an efficient synthetic route involving palladium-catalyzed cross-coupling reactions followed by selective functional group transformations. This method not only simplifies the synthesis but also allows for easy scale-up for industrial production.

In terms of safety and regulatory considerations, (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans has been extensively tested for its toxicity and environmental impact. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and is biodegradable under environmental conditions. These findings support its potential for safe use in pharmaceutical applications.

Overall, (1s,4s)-4-amino-4-(trifluoromethyl)cyclohexan-1-ol, trans (CAS No. 2219353-59-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it an attractive candidate for further development into novel therapeutic agents.